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Compound of Interest

Compound Name: 3,5-Dimethylbenzoic acid

Cat. No.: B125875

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethylbenzoic acid, a substituted aromatic carboxylic acid, finds application as an
intermediate in the synthesis of various chemical compounds. Understanding its toxicological
profile is paramount for ensuring safe handling, assessing potential environmental impact, and
for professionals in the field of drug development who may encounter this or structurally related
molecules. This technical guide provides a consolidated overview of the currently available
toxicological data for 3,5-Dimethylbenzoic acid, highlighting key findings and identifying areas
where data is presently limited.

Hazard Identification and Classification

3,5-Dimethylbenzoic acid is classified as a hazardous substance. The primary hazards
identified from available safety data sheets and chemical databases are summarized below.

GHS Hazard Statements:
e H315: Causes skin irritation.[1][2][3]
e H319: Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[2][3]
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e Some sources also indicate it may be harmful if swallowed.[4][5]

The logical relationship of these identified hazards is illustrated in the following diagram.
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Hazard profile of 3,5-Dimethylbenzoic acid.

Toxicological Data Summary

The available quantitative and qualitative toxicological data for 3,5-Dimethylbenzoic acid are
summarized in the tables below. It is important to note that for several key toxicological
endpoints, comprehensive studies are not publicly available.

Table 1: Acute Toxicity Data
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Route of .
. . Species Test Type Value Reference
Administration
Intraperitoneal Mouse LD50 750 mg/kg [41[6]
Harmful if
Oral - - swallowed [41[5]

(classification)

Dermal - - No data available

Table 2: Irritati | Sensitization [

Endpoint Species Result Reference
Skin Irritation - Causes skin irritation [1112][3]
o Causes serious eye
Eye Irritation - S [11121[3]
irritation

May cause respiratory

Respiratory Irritation

[2](3]

irritation

May cause
Skin Sensitization - sensitization by skin [4]

contact

Table 3: Genotoxicity, Carcinogenicity, and Reproductive

Toxicity
Endpoint Finding Reference
Mutagenic Effects No information available [7]

_ . Not listed as a carcinogen by
Carcinogenicity [7]
IARC, NTP, ACGIH, OSHA

Reproductive Effects No information available [7]

Teratogenicity No information available [7]
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ble 4: I | Chroni .

Endpoint Finding Reference

Limited evidence suggests that
repeated or long-term
occupational exposure may

Chronic Health Effects produce cumulative health [4]
effects. Long-term exposure to
respiratory irritants may result

in disease of the airways.

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 3,5-Dimethylbenzoic acid
are not readily available in the public domain. However, a general workflow for assessing the in
vitro cytotoxicity of benzoic acid derivatives, such as the MTT assay, is described in the
literature.[8] This can serve as a representative model for evaluating the potential cytotoxic
effects of 3,5-Dimethylbenzoic acid.

General Workflow for in vitro Cytotoxicity Screening
(MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric
method used to assess cell viability. The workflow for such an experiment is depicted below.
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Experiment Setup

Seed cancer cells in 96-well plates

:

[Allow cells to attach overnight)

- J

Compound Treatment
Add varying concentrations of
3,5-Dimethylbenzoic acid

l

Incubate for a specified period (e.g., 24-72h)

N J
é MTT Assay A

[Add MTT solution to each well ]

l

[Incubate to allow formazan crystal formation]

l

[Add solubilizing agent (e.g., DMSO)]

-

é Data Avnalysis

[Measure absorbance with a microplate reader)

J
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Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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